N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide

• IUPAC Name: N-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-[(2-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C23H27F2N3O4S/c1-16-14-18(24)9-10-21(16)33(31,32)28-13-5-4-7-19(28)11-12-26-22(29)23(30)27-15-17-6-2-3-8-20(17)25/h2-3,6,8-10,14,19H,4-5,7,11-13,15H2,1H3,(H,26,29)(H,27,30)
• InChI Key: LRTZCHAMBWCFLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCC3=CC=CC=C3F
• Molecular Formula: C23H27F2N3O4S
• Molecular Weight: 479.5 g/mol

Description

“N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide” is a complex organic compound. It contains several functional groups including a sulfonyl group, a piperidine ring, and an oxalamide group. The presence of fluorine atoms suggests that it is an organofluorine compound.

Scientific Research Applications

Insecticidal Activity

Flubendiamide, a compound with a structure similar to N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide, shows strong insecticidal activity, especially against lepidopterous pests. Its unique chemical structure contributes to its effectiveness and safety for non-target organisms, making it suitable for integrated pest management programs (Tohnishi et al., 2005).

Anticancer Potential

A study on piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, which share a structural similarity with the compound , demonstrated promising anticancer properties. Specific derivatives of this class showed strong activity against cancer cells, underscoring the potential of similar structures in cancer treatment (Rehman et al., 2018).

Synthesis and Application in Carbohydrate Chemistry

The synthesis and application of 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) protected glycosyl donor, which is structurally related to the compound , have been explored in carbohydrate chemistry. This demonstrates the potential use of such compounds in the synthesis and protection of hydroxyl groups in complex sugars (Spjut et al., 2010).

Development of α1-Adrenergic Receptor Antagonists

Arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines, similar to the target compound, have been synthesized as α1-adrenergic receptor antagonists with a uro-selective profile. This highlights the potential application of such compounds in the treatment of conditions like benign prostatic hyperplasia (Rak et al., 2016).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery. Without specific data on this compound, it’s not possible to provide a detailed analysis of its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data on this compound, it’s not possible to provide a detailed analysis of its safety and hazards.